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Compound of Interest

Compound Name: Disperse Blue 1

CAS No.: 2475-45-8

Cat. No.: B124965

Get Quote

In-Depth Technical Guide: Disperse Blue 1
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the molecular properties of Disperse
Blue 1, an anthraquinone-based dye.

Quantitative Data Summary
The fundamental molecular properties of Disperse Blue 1 are summarized in the table below

for clear and easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b124965#bc-rfq
https://www.benchchem.com/product/b124965/docs?utm_src=pdf-body#disperse-blue-1-molecular-weight-and-formula
https://www.benchchem.com/product/b124965/docs?utm_src=pdf-body#disperse-blue-1-molecular-weight-and-formula
https://www.benchchem.com/product/b124965/docs?utm_src=pdf-body#disperse-blue-1-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124965?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Formula C14H12N4O2 [1][2][3][4][5][6][7][8][9]

Molecular Weight 268.27 g/mol [1][2][3][4][9]

Monoisotopic Mass 268.09602564 Da [1]

CAS Number 2475-45-8 [1][2][3][5][9]

IUPAC Name
1,4,5,8-tetraaminoanthracene-

9,10-dione
[1]

Experimental Protocols & Signaling Pathways
Detailed experimental protocols and signaling pathways are not applicable to the fundamental

chemical data of molecular weight and formula for Disperse Blue 1. This compound is

primarily used as a dye in textiles, plastics, and as a staining agent in biological research.[4][6]

Its mechanism of action in dyeing involves forming non-covalent interactions, such as van der

Waals forces and hydrogen bonds, with polymer fibers.[6]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical compound and

its core identifiers.
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Caption: Relationship between Disperse Blue 1 and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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